1-chloro-4-isocyanato-5-methoxy-2-methylbenzene
Description
“1-chloro-4-isocyanato-5-methoxy-2-methylbenzene” is an organic compound with the molecular formula C9H8ClNO2 . It is a derivative of benzene, which is a stable aromatic compound .
Synthesis Analysis
The synthesis of benzene derivatives like “1-chloro-4-isocyanato-5-methoxy-2-methylbenzene” typically involves electrophilic aromatic substitution . This is a two-step mechanism. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Mechanism of Action
Safety and Hazards
The safety and hazards of “1-chloro-4-isocyanato-5-methoxy-2-methylbenzene” would depend on its physical and chemical properties. For example, if it is a volatile compound, it could pose inhalation risks. If it is reactive, it could pose risks of chemical burns or fires. Specific safety and hazard data would require further information .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-4-isocyanato-5-methoxy-2-methylbenzene involves the reaction of 1-chloro-4-nitro-5-methoxy-2-methylbenzene with phosgene followed by reduction of the resulting isocyanate intermediate.", "Starting Materials": [ "1-chloro-4-nitro-5-methoxy-2-methylbenzene", "Phosgene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "1. Dissolve 1-chloro-4-nitro-5-methoxy-2-methylbenzene in methanol.", "2. Bubble phosgene gas through the solution for several hours.", "3. Add sodium borohydride to the solution and stir for several hours.", "4. Add hydrochloric acid to the solution to adjust the pH to acidic.", "5. Extract the product with dichloromethane.", "6. Wash the organic layer with water and sodium hydroxide solution.", "7. Dry the organic layer with anhydrous sodium sulfate.", "8. Concentrate the organic layer under reduced pressure to obtain the crude product.", "9. Purify the crude product by column chromatography using a suitable solvent system.", "10. Characterize the purified product by spectroscopic methods." ] } | |
CAS RN |
1017412-00-8 |
Product Name |
1-chloro-4-isocyanato-5-methoxy-2-methylbenzene |
Molecular Formula |
C9H8ClNO2 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
